3-Bromo-2-(4-chlorophenyl)-4,5-bis(trifluoromethyl)-1H-pyrrole

• CAS No.: 142222-98-8
• Molecular Formula: C12H5BrClF6N
• Molecular Weight: 392.52 g/mol
• IUPAC Name: 3-bromo-2-(4-chlorophenyl)-4,5-bis(trifluoromethyl)-1H-pyrrole
• InChI: InChI=1S/C12H5BrClF6N/c13-8-7(11(15,16)17)10(12(18,19)20)21-9(8)5-1-3-6(14)4-2-5/h1-4,21H
• InChI Key: HHQBNUTZXQXVJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=C(N2)C(F)(F)F)C(F)(F)F)Br)Cl

Description

3-Bromo-2-(4-chlorophenyl)-4,5-bis(trifluoromethyl)-1H-pyrrole is a useful research compound. Its molecular formula is C12H5BrClF6N and its molecular weight is 392.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (0.527 g, 3.3 mmol) is added to a room temperature solution of 5-(p-chlorophenyl)-2,3-bis(trifluoromethyl)pyrrole (0.9 g, 3.0 mmol), acetic acid (5 mL) and sodium acetate (0.492 g, 6 mmol). After stirring for 2 hours the reaction mixture is diluted with water and extracted with ether. The combined organic extracts are washed sequentially with water, sodium metabisulfite solution, water and brine, dried over anhydrous magnesium sulfate and concentrated in vacuo to obtain a solid. Crystallization of the solid from hexanes gives the title product as white crystals (0.77 g, mp 64.5°-65.0° C., 65%).